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Compound of Interest

Compound Name: ARUK3001185

Cat. No.: B11932649 Get Quote

Essential Safety and Handling Guide for
ARUK3001185
This document provides crucial safety and logistical information for the handling, use, and

disposal of ARUK3001185, a potent and selective Notum inhibitor. The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

Personal Protective Equipment (PPE)
When handling ARUK3001185, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The recommended PPE is based

on standard laboratory safety protocols for handling chemical compounds of this nature.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice. Always inspect gloves

for integrity before use and

dispose of them properly after

handling the compound.[1][2]

Eye Protection
Safety glasses with side

shields

Must conform to EN166 or

NIOSH standards to protect

against splashes.[1]

Respiratory Protection Respirator

Use a NIOSH or CEN

approved respirator and its

components when handling

the compound, especially if

there is a risk of inhalation.[1]

Body Protection Laboratory coat

A standard lab coat should be

worn to protect clothing and

skin from accidental

contamination.[2]

Safe Handling and Operational Plan
Adherence to a strict operational plan is essential for the safe handling of ARUK3001185 at

every stage, from receiving and storage to use in experiments and final disposal.

2.1. Storage

Proper storage is critical to maintain the integrity of the compound and prevent accidental

exposure.
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Storage Condition Temperature Duration

Solid Powder -20°C 12 Months

4°C 6 Months

In Solvent -80°C 6 Months

-20°C 1 Month

Data sourced from Probechem Biochemicals.

2.2. Preparation of Stock Solutions

ARUK3001185 is typically dissolved in a solvent such as DMSO for experimental use.[3] The

following protocol outlines the preparation of a stock solution.

Experimental Protocol: Preparation of a 10 mM DMSO Stock Solution

Acclimatization: Allow the vial of solid ARUK3001185 to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of the compound in a chemical fume hood.

Dissolution: Add the appropriate volume of DMSO to the compound to achieve the target

concentration of 10 mM. For example, to prepare a 10 mM solution from 1 mg of

ARUK3001185 (MW: 282.047 g/mol ), you would add 354.55 µL of DMSO.

Solubilization: Vortex or sonicate the solution gently to ensure complete dissolution.

Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-

thaw cycles and store at -80°C for up to 6 months or -20°C for up to 1 month.[3]

2.3. Disposal Plan

Contaminated materials and waste should be handled and disposed of in accordance with

institutional and local regulations for chemical waste.
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Solid Waste: Dispose of contaminated gloves, pipette tips, and empty vials in a designated

chemical waste container.

Liquid Waste: Unused or waste solutions of ARUK3001185 should be collected in a sealed,

properly labeled hazardous waste container for disposal by the institution's environmental

health and safety department.

Emergency Procedures
In the event of accidental exposure, immediate action is crucial.

Exposure Route First Aid Measures

Skin Contact
Wash the affected area immediately with soap

and plenty of water.[1]

Eye Contact
Flush eyes with water as a precaution for at

least 15 minutes.[1]

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[1]

Logical Workflow for Handling ARUK3001185
The following diagram illustrates the standard workflow for safely handling ARUK3001185 in a

laboratory setting.
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Caption: Workflow for Safe Handling of ARUK3001185.

This guide is intended to provide essential information for the safe handling of ARUK3001185.

Researchers should always consult their institution's specific safety guidelines and protocols
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before beginning any work with this or any other chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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